N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide

• IUPAC Name: N-(4-methoxy-3-piperidin-1-ylsulfonylphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H26N2O4S/c1-17(2,3)16(20)18-13-8-9-14(23-4)15(12-13)24(21,22)19-10-6-5-7-11-19/h8-9,12H,5-7,10-11H2,1-4H3,(H,18,20)
• InChI Key: UPINRLCNMPYQOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCCC2
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide, also known as MPSP, is a chemical compound that belongs to the class of sulfonylureas. MPSP is a potent and selective inhibitor of the sulfonylurea receptor 1 (SUR1) subtype of ATP-sensitive potassium channels (KATP). The compound has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, stroke, and traumatic brain injury.

Mechanism of Action

N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide exerts its pharmacological effects by selectively inhibiting the SUR1 subtype of KATP channels. KATP channels are important regulators of insulin secretion in pancreatic beta cells and play a crucial role in glucose homeostasis. By inhibiting KATP channels, N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide increases insulin secretion and improves glucose tolerance. In addition, N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide has been shown to have neuroprotective effects by preventing the opening of KATP channels in neurons, which can lead to cell death in conditions such as stroke and traumatic brain injury.
Biochemical and Physiological Effects:
N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, the compound has been found to have neuroprotective effects in animal models of stroke and traumatic brain injury. N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide has also been shown to increase cerebral blood flow and improve neurological outcomes in animal models of stroke.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide is its selectivity for the SUR1 subtype of KATP channels, which allows for targeted pharmacological interventions. However, one limitation of N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide is its relatively short half-life, which may limit its effectiveness in certain therapeutic applications.

Future Directions

There are several potential future directions for research on N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide. One area of interest is the development of more potent and selective SUR1 inhibitors for the treatment of diabetes and other metabolic disorders. In addition, there is growing interest in the potential use of SUR1 inhibitors for the treatment of neurological disorders such as stroke and traumatic brain injury. Finally, further research is needed to fully understand the mechanisms underlying the neuroprotective effects of N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide and other SUR1 inhibitors.

Synthesis Methods

The synthesis of N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide involves several steps, including the reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with piperidine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with 2,2-dimethylpropionyl chloride.

Scientific Research Applications

N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, stroke, and traumatic brain injury. The compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, N-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,2-dimethylpropanamide has been found to have neuroprotective effects in animal models of stroke and traumatic brain injury.